2-Ethyl-4-fluoro-5-nitrophenyl methyl carbonate

• Molecular Formula: C10H10FNO5
• Molecular Weight: 243.19 g/mol
• IUPAC Name: (2-ethyl-4-fluoro-5-nitrophenyl) methyl carbonate
• InChI: InChI=1S/C10H10FNO5/c1-3-6-4-7(11)8(12(14)15)5-9(6)17-10(13)16-2/h4-5H,3H2,1-2H3
• InChI Key: YFHJROAWBSUUHD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(C=C1OC(=O)OC)[N+](=O)[O-])F

Description

2-Ethyl-4-fluoro-5-nitrophenyl methyl carbonate is a useful research compound. Its molecular formula is C10H10FNO5 and its molecular weight is 243.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Ethyl-4-fluorophenyl methyl carbonate (2.4 g, 12.11 mmol) was added dropwise to H2SO4 (7.2 mL) to generate a yellow homogeneous solution. The solution was then cooled to 0° C. and KNO3 (1.469 g, 14.53 mmol) was added portion-wise maintaining the internal temperature below 5° C. The reaction was stirred for 2 h and then poured on ice water. The aqueous layer was extracted with dichloromethane (3×10 mL), dried over Na2SO4, filtered and concentrated. Purification by silica gel chromatography (10% ethyl acetate/hexane) provided 2-ethyl-4-fluoro-5-nitrophenyl methyl carbonate (1.7 g, 58% yield). 1H NMR (400.0 MHz, DMSO-d6) δ 8.20 (d, J=6.8 Hz, 1H), 7.64 (d, J=12.1 Hz, 2H), 3.88 (s, 3H), 2.62 (q, J=7.5 Hz, 1H), 1.15 (t, J=7.5 Hz, 3H).